Cas no 2138211-32-0 (Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate)

• Product Name: Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate
• CAS No: 2138211-32-0
• MF: C₅H₁₀NNaO₃S
• MW: 187.192571163177
• CID: 5918712
• PubChem ID: 165863349
• Update Time: 2025-06-11

Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138211-32-0
• sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate
• EN300-723659
• Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate

• Inchi： 1S/C5H11NO3S.Na/c1-4(10(8)9)5(7)6(2)3;/h4H,1-3H3,(H,8,9);/q;+1/p-1
• InChI Key： HXCRSOOZIFSVQH-UHFFFAOYSA-M
• SMILES： S(C(C)C(N(C)C)=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 187.02790864g/mol
• Monoisotopic Mass: 187.02790864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate

Introduction to Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate (CAS No. 2138211-32-0)

Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate, a compound with the chemical formula C₅H₁₁NO₃S, is a significant molecule in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138211-32-0, has garnered attention due to its versatile applications and structural properties. The presence of both carbamoyl and sulfinate functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure consists of an ethane backbone substituted with a dimethylcarbamoyl group and a sulfinate moiety. This configuration imparts specific reactivity and solubility characteristics, making it suitable for use in multiple chemical transformations. In recent years, the interest in such sulfinate derivatives has surged, particularly in the development of novel therapeutic agents and agrochemicals.

One of the most compelling aspects of Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop new drugs targeting various diseases, including neurological disorders and inflammatory conditions. The sulfinate group, in particular, has been found to enhance binding affinity and selectivity in drug design, a critical factor in developing effective therapeutics.

Recent studies have highlighted the compound's potential in medicinal chemistry. For instance, researchers have explored its use as a building block for designing kinase inhibitors, which are crucial in treating cancers and autoimmune diseases. The dimethylcarbamoyl group provides a stable scaffold that can be modified to target specific enzymatic pathways. This adaptability has made Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate a favorite among synthetic chemists.

The pharmaceutical industry has also been keen on exploring the applications of this compound in drug development. Its ability to form stable complexes with other molecules makes it an excellent candidate for drug delivery systems. Additionally, its solubility profile allows for easy formulation into various pharmaceutical forms, such as tablets and injectables.

In addition to its pharmaceutical applications, Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate has shown promise in agrochemical research. The sulfinate group's interaction with biological systems has been studied for its potential in developing new pesticides and herbicides. These findings suggest that the compound could play a significant role in enhancing crop protection strategies.

The synthesis of Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize byproducts and maximize efficiency.

Recent advancements in computational chemistry have also contributed to the understanding of this compound's properties. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more effective derivatives. These computational tools are indispensable in modern drug discovery pipelines.

The safety profile of Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have generally shown that the compound is well-tolerated at recommended doses, making it suitable for further development.

The regulatory landscape for this compound is also evolving, with agencies like the Food and Drug Administration (FDA) and European Medicines Agency (EMA) providing guidelines for its use in pharmaceuticals. Compliance with these regulations ensures that the compound can be safely integrated into drug formulations and commercialized.

In conclusion, Sodium 1-(dimethylcarbamoyl)ethane-1-sulfinate (CAS No. 2138211-32-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers developing new drugs and crop protection agents. As our understanding of its properties continues to grow, so does its importance in advancing scientific innovation.